Cas no 862737-51-7 (4-(4-methylbenzenesulfonyl)-2-(4-methylphenyl)-5-(pyrrolidin-1-yl)-1,3-oxazole)

• Product Name: 4-(4-methylbenzenesulfonyl)-2-(4-methylphenyl)-5-(pyrrolidin-1-yl)-1,3-oxazole
• CAS No: 862737-51-7
• MF: C₂₁H₂₂N₂O₃S
• MW: 382.475984096527
• CID: 5420760
• Update Time: 2025-09-28

4-(4-methylbenzenesulfonyl)-2-(4-methylphenyl)-5-(pyrrolidin-1-yl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)-4-(4-methylphenyl)sulfonyl-5-pyrrolidin-1-yl-1,3-oxazole
• 4-(4-methylbenzenesulfonyl)-2-(4-methylphenyl)-5-(pyrrolidin-1-yl)-1,3-oxazole

• Inchi： 1S/C21H22N2O3S/c1-15-5-9-17(10-6-15)19-22-20(21(26-19)23-13-3-4-14-23)27(24,25)18-11-7-16(2)8-12-18/h5-12H,3-4,13-14H2,1-2H3
• InChI Key： BWNLEDDHNRJEBQ-UHFFFAOYSA-N
• SMILES： O1C(N2CCCC2)=C(S(C2=CC=C(C)C=C2)(=O)=O)N=C1C1=CC=C(C)C=C1

Additional information on 4-(4-methylbenzenesulfonyl)-2-(4-methylphenyl)-5-(pyrrolidin-1-yl)-1,3-oxazole

Research Briefing on 4-(4-methylbenzenesulfonyl)-2-(4-methylphenyl)-5-(pyrrolidin-1-yl)-1,3-oxazole (CAS: 862737-51-7)

In recent years, the compound 4-(4-methylbenzenesulfonyl)-2-(4-methylphenyl)-5-(pyrrolidin-1-yl)-1,3-oxazole (CAS: 862737-51-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This oxazole derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 4-(4-methylbenzenesulfonyl)-2-(4-methylphenyl)-5-(pyrrolidin-1-yl)-1,3-oxazole has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods, including palladium-catalyzed cross-coupling reactions, to achieve efficient construction of the oxazole core. The compound's structural elucidation has been confirmed through nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS), ensuring its chemical integrity for further biological evaluations.

Biological studies have revealed that this oxazole derivative exhibits potent inhibitory activity against specific kinases and proteases, making it a candidate for targeted therapy in oncology and inflammatory diseases. In vitro assays demonstrated its ability to disrupt key signaling pathways, such as the NF-κB and MAPK cascades, which are critical in cancer progression and immune response modulation. Furthermore, molecular docking simulations have provided insights into the compound's binding affinity and selectivity towards its target proteins, highlighting its potential as a lead compound for drug development.

Recent preclinical studies have explored the pharmacokinetic and pharmacodynamic properties of 4-(4-methylbenzenesulfonyl)-2-(4-methylphenyl)-5-(pyrrolidin-1-yl)-1,3-oxazole. The compound has shown favorable bioavailability and metabolic stability in animal models, with minimal off-target effects. These findings support its advancement into further clinical trials, particularly for indications such as solid tumors and autoimmune disorders. However, challenges related to formulation and delivery systems remain to be addressed to optimize its therapeutic efficacy.

In conclusion, 4-(4-methylbenzenesulfonyl)-2-(4-methylphenyl)-5-(pyrrolidin-1-yl)-1,3-oxazole represents a promising scaffold in medicinal chemistry, with demonstrated potential in modulating critical biological pathways. Ongoing research aims to refine its pharmacological profile and explore its applications in combination therapies. The compound's unique chemical properties and biological activity underscore its value as a subject of continued investigation in the pursuit of novel therapeutic agents.